67-07-2

Phosphocreatine

In Stock

• CAS RN:
• 67-07-2

• Formula:
• C4H10N3O5P

• InChI:
• InChI=1S/C4H10N3O5P/c1-7(2-3(8)9)4(5)6-13(10,11)12/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12)

• InChIKey:
• DRBBFCLWYRJSJZ-UHFFFAOYSA-N

• Phosphocreatine, also known as creatine-p or neo-ton, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. Phosphocreatine is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Phosphocreatine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and breast milk. Within the cell, phosphocreatine is primarily located in the mitochondria and cytoplasm. Phosphocreatine can be biosynthesized from creatine;  which is mediated by the enzyme creatine kinase b-type. In humans, phosphocreatine is involved in the arginine and proline metabolism pathway. Phosphocreatine is also involved i...

5-Pyrimidineacetic acid

In Stock

• CAS RN:
• 5267-07-2

• Formula:
• C6H6N2O2

• InChI:
• InChI=1S/C6H6N2O2/c9-6(10)1-5-2-7-4-8-3-5/h2-4H,1H2,(H,9,10)

• InChIKey:
• HEEUMCHKVXTQIP-UHFFFAOYSA-N

• 5-Pyrimidineacetic acid is a useful research compound. Its molecular formula is C6H6N2O2 and its molecular weight is 138.12 g/mol. The purity is usually 95%.

2-[(1R,4S,10S,13S,16S,34S)-34-Butan-2-yl-13-[(2R,3S)-3,4-dihydroxybutan-2-yl]-8,22-dihydroxy-2,5,11,14,27,30,33,36,39-nonaoxo-27lambda4-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetic acid

• CAS RN:
• 13567-07-2

• Formula:
• C39H53N9O15S

• InChI:
• InChI=1S/C39H53N9O15S/c1-4-16(2)31-36(60)41-11-28(53)42-25-15-64(63)38-21(20-6-5-18(50)7-22(20)45-38)9-23(33(57)40-12-29(54)46-31)43-37(61)32(17(3)27(52)14-49)47-35(59)26-8-19(51)13-48(26)39(62)24(10-30(55)56)44-34(25)58/h5-7,16-17,19,23-27,31-32,45,49-52H,4,8-15H2,1-3H3,(H,40,57)(H,41,60)(H,42,53)(H,43,61)(H,44,58)(H,46,54)(H,47,59)(H,55,56)/t16?,17-,19?,23-,24-,25-,26-,27+,31-,32-,64?/m0/s1

• InChIKey:
• IEQCUEXVAPAFMQ-SXZCQOKQSA-N

• 2-[(1R,4S,10S,13S,16S,34S)-34-Butan-2-yl-13-[(2R,3S)-3,4-dihydroxybutan-2-yl]-8,22-dihydroxy-2,5,11,14,27,30,33,36,39-nonaoxo-27lambda4-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetic acid, also known as 2-[(1R,4S,10S,13S,16S,34S)-34-Butan-2-yl-13-[(2R,3S)-3,4-dihydroxybutan-2-yl]-8,22-dihydroxy-2,5,11,14,27,30,33,36,39-nonaoxo-27lambda4-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetic acid, is a useful research compound. Its molecular formula is C39H53N9O15S and its molecular weight is 920 g/mol. The purity is usually 95%.

3-amino-N-[2-(isobutylsulfanyl)phenyl]-6-(2-thienyl)thieno[2,3-b]pyridine-2-carboxamide

• CAS RN:
• 445267-07-2

• Formula:
• C22H21N3OS3

• InChI:
• InChI=1S/C22H21N3OS3/c1-13(2)12-28-18-7-4-3-6-15(18)24-21(26)20-19(23)14-9-10-16(25-22(14)29-20)17-8-5-11-27-17/h3-11,13H,12,23H2,1-2H3,(H,24,26)

• InChIKey:
• RTLRYUBXFYAZPB-UHFFFAOYSA-N

• 3-amino-N-[2-(isobutylsulfanyl)phenyl]-6-(2-thienyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C22H21N3OS3 and its molecular weight is 439.6g/mol. The purity is usually 95%.

2-(1,3-Dioxolan-2-ylmethyl)benzoic acid

In Stock

• CAS RN:
• 898767-07-2

• Formula:
• C11H12O4

• InChI:
• InChI=1S/C11H12O4/c12-11(13)9-4-2-1-3-8(9)7-10-14-5-6-15-10/h1-4,10H,5-7H2,(H,12,13)

• InChIKey:
• IIGRZABTBRLTRK-UHFFFAOYSA-N

• 2-(1,3-Dioxolan-2-ylmethyl)benzoic acid is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.

1-(2-Propoxyethyl)piperazine

In Stock

• CAS RN:
• 741667-07-2

• Formula:
• C9H20N2O

• InChI:
• InChI=1S/C9H20N2O/c1-2-8-12-9-7-11-5-3-10-4-6-11/h10H,2-9H2,1H3

• InChIKey:
• APOQIEHTCZYMIW-UHFFFAOYSA-N

• 1-(2-Propoxyethyl)piperazine is a useful research compound. Its molecular formula is C9H20N2O and its molecular weight is 172.27 g/mol. The purity is usually 95%.

Ethyl 2-oxo-2-(4-(5-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)acetate

In Stock

• CAS RN:
• 1234867-07-2

• Formula:
• C16H16F3N5O4

• InChI:
• InChI=1S/C16H16F3N5O4/c1-2-27-14(26)13(25)24-7-5-23(6-8-24)11-4-3-10(9-20-11)12-21-15(28-22-12)16(17,18)19/h3-4,9H,2,5-8H2,1H3

• InChIKey:
• VQHQPCLSHBCLNZ-UHFFFAOYSA-N

• Ethyl 2-oxo-2-(4-(5-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)acetate is a useful research compound. Its molecular formula is C16H16F3N5O4 and its molecular weight is 399.33. The purity is usually 95%.

Salicylazobenzoic acid

In Stock

• CAS RN:
• 1242567-07-2

• Formula:
• C14H10N2O5

• InChI:
• InChI=1S/C14H10N2O5/c17-12-6-5-10(7-11(12)14(20)21)16-15-9-3-1-8(2-4-9)13(18)19/h1-7,17H,(H,18,19)(H,20,21)

• InChIKey:
• JNVGBRQYZHTBTP-UHFFFAOYSA-N

• Salicylazobenzoic acid is a useful research compound. Its molecular formula is C14H10N2O5 and its molecular weight is 286.24 g/mol. The purity is usually 95%.

4-(2,6-Difluorobenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187167-07-2

• Formula:
• C16H9F2NO

• InChI:
• InChI=1S/C16H9F2NO/c17-13-6-3-7-14(18)15(13)16(20)12-9-19-8-10-4-1-2-5-11(10)12/h1-9H

• InChIKey:
• JFAICDLYINSBRY-UHFFFAOYSA-N

• 4-(2,6-Difluorobenzoyl)isoquinoline is a useful research compound. Its molecular formula is C16H9F2NO and its molecular weight is 269.24 g/mol. The purity is usually 95%.

(2,6-Difluorophenyl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797267-07-2

• Formula:
• C18H18F2N2O2

• InChI:
• InChI=1S/C18H18F2N2O2/c1-12-4-2-7-16(21-12)24-13-8-10-22(11-9-13)18(23)17-14(19)5-3-6-15(17)20/h2-7,13H,8-11H2,1H3

• InChIKey:
• YCAHAYTTYAUUPK-UHFFFAOYSA-N

• (2,6-Difluorophenyl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H18F2N2O2 and its molecular weight is 332.351. The purity is usually 95%.

(1R,5S)-8-((3-methoxyphenyl)sulfonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane

In Stock

• CAS RN:
• 2109267-07-2

• Formula:
• C19H22N2O4S

• InChI:
• InChI=1S/C19H22N2O4S/c1-24-16-4-2-6-19(12-16)26(22,23)21-14-7-8-15(21)11-18(10-14)25-17-5-3-9-20-13-17/h2-6,9,12-15,18H,7-8,10-11H2,1H3

• InChIKey:
• SESLOCBFGLJULS-UHFFFAOYSA-N

• (1R,5S)-8-((3-methoxyphenyl)sulfonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.